Cas no 885956-70-7 (1-Benzylpyrrolidine-3,4-dicarboxylic acid)

• Product Name: 1-Benzylpyrrolidine-3,4-dicarboxylic acid
• CAS No: 885956-70-7
• Molecular Formula: C₁₃H₁₅NO₄
• Molecular Weight: 249.2625
• MDL: MFCD05662765
• CID: 1034827
• PubChem ID: 3509090

1-Benzylpyrrolidine-3,4-dicarboxylic acid Properties

Names and Identifiers

• 1-Benzylpyrrolidine-3,4-dicarboxylic acid
• 1-Benzyl-3,4-pyrrolidinedicarboxylic acid
• 1-BENZYL-PYRROLIDINE-3,4-DICARBOXYLIC ACID
• 1-Benzylpyrrolidine-3,4-dicarboxylicacid
• FT-0694196
• 885956-70-7
• MFCD05662765
• 1-benzylpyrrolidine-3,4-dicarboxylic Acid
• 1-Benzyl-pyrrolidine-3,4-dicarboxylic acid
• SCHEMBL1188233
• (3R,4R)-1-benzylpyrrolidine-3,4-dicarboxylic acid
• cis-1-Benzyl-3,4-pyrrolidinedicarboxylicacid
• DB-311865
• Trans-1-Benzyl-pyrrolidine-3,4-dicarboxylic acid
• 358387-99-2

• MDL： MFCD05662765
• InChIKey： DFAFONDGWHOURT-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H15NO4/c15-12(16)10-7-14(8-11(10)13(17)18)6-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,15,16)(H,17,18)
• SMILES： C1=CC=C(C=C1)CN2CC(C(C2)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 249.10010796g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 249.10010796g/mol
• Heavy Atom Count: 18
• Complexity: 303
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.7
• Topological Polar Surface Area: 77.8Ų